Cas no 1270352-72-1 (2-amino-2-(1-benzothiophen-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol
• CAS No: 1270352-72-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6505945
• PubChem ID: 129945150
• Update Time: 2025-05-21

2-amino-2-(1-benzothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol
• 1270352-72-1
• EN300-1859774

• Inchi： 1S/C11H13NOS/c1-11(12,7-13)10-6-8-4-2-3-5-9(8)14-10/h2-6,13H,7,12H2,1H3
• InChI Key： KLTTZDRBJPVPNQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)(CO)N

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol

2-Amino-2-(1-Benzothiophen-2-yl)Propan-1-ol: A Comprehensive Overview

2-Amino-2-(1-benzothiophen-2-yl)propan-1-ol is a unique organic compound with the CAS registry number 1270352-72-1. This compound belongs to the class of amino alcohols and features a benzothiophene moiety, which is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in its structure makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The benzothiophene ring system in 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol contributes to its unique electronic properties and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The amino group in the molecule enhances its nucleophilic character, making it suitable for various nucleophilic substitution reactions. Additionally, the hydroxyl group provides opportunities for hydrogen bonding, which is crucial for optimizing the pharmacokinetic properties of drug candidates.

One of the most promising applications of 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol lies in its potential as a precursor for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, derivatives of this compound have shown inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have also expanded the scope of 2-amino-2-(1-benzothiophen-2-yl)propan-1-ol as a building block in organic synthesis. Its structure allows for easy functionalization through various reaction pathways, including alkylation, acylation, and oxidation. These reactions can be tailored to introduce specific functional groups that enhance the molecule's bioavailability or target specificity.

In terms of pharmacological applications, 2-amino-2-(1-benzothiophen-2-yllpropanol has shown promise in preclinical studies targeting neurodegenerative diseases. Its ability to modulate oxidative stress pathways makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its structural similarity to certain neurotransmitters suggests its potential role as a neuromodulator.

The synthesis of 2-amino - 1-benzothiophen - 1 - yl propan - 1 - ol typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various routes to synthesize this compound efficiently, often employing catalytic methods or microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In conclusion, CAS No: 1270352 - 7 - 7 represents a valuable compound with significant potential across multiple scientific domains. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and practical applications.